Cas no 1806650-70-3 (1-Bromo-3-(4-(methylthio)-3-(trifluoromethylthio)phenyl)propan-2-one)

1-Bromo-3-(4-(methylthio)-3-(trifluoromethylthio)phenyl)propan-2-one is a specialized brominated ketone derivative featuring both methylthio and trifluoromethylthio substituents on the phenyl ring. This compound is of interest in synthetic organic chemistry due to its reactive bromo and carbonyl functionalities, which make it a versatile intermediate for nucleophilic substitution and condensation reactions. The presence of sulfur-containing groups enhances its utility in the synthesis of heterocyclic compounds and agrochemicals. The trifluoromethylthio moiety contributes to increased lipophilicity and potential bioactivity, making it valuable in pharmaceutical and material science research. Its well-defined structure allows for precise modifications in complex molecular frameworks.
1-Bromo-3-(4-(methylthio)-3-(trifluoromethylthio)phenyl)propan-2-one structure
1806650-70-3 structure
Product Name:1-Bromo-3-(4-(methylthio)-3-(trifluoromethylthio)phenyl)propan-2-one
CAS No:1806650-70-3
MF:C11H10BrF3OS2
MW:359.225710391998
CID:4976436
Update Time:2025-06-30

1-Bromo-3-(4-(methylthio)-3-(trifluoromethylthio)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

    • 1-Bromo-3-(4-(methylthio)-3-(trifluoromethylthio)phenyl)propan-2-one
    • Inchi: 1S/C11H10BrF3OS2/c1-17-9-3-2-7(4-8(16)6-12)5-10(9)18-11(13,14)15/h2-3,5H,4,6H2,1H3
    • InChI Key: ISGRRDVRPUDNLW-UHFFFAOYSA-N
    • SMILES: BrCC(CC1C=CC(=C(C=1)SC(F)(F)F)SC)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 286
  • XLogP3: 4.6
  • Topological Polar Surface Area: 67.7

1-Bromo-3-(4-(methylthio)-3-(trifluoromethylthio)phenyl)propan-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A013017853-250mg
1-Bromo-3-(4-(methylthio)-3-(trifluoromethylthio)phenyl)propan-2-one
1806650-70-3 97%
250mg
489.60 USD 2021-06-25
Alichem
A013017853-500mg
1-Bromo-3-(4-(methylthio)-3-(trifluoromethylthio)phenyl)propan-2-one
1806650-70-3 97%
500mg
863.90 USD 2021-06-25
Alichem
A013017853-1g
1-Bromo-3-(4-(methylthio)-3-(trifluoromethylthio)phenyl)propan-2-one
1806650-70-3 97%
1g
1,549.60 USD 2021-06-25

Additional information on 1-Bromo-3-(4-(methylthio)-3-(trifluoromethylthio)phenyl)propan-2-one

Research Briefing on 1-Bromo-3-(4-(methylthio)-3-(trifluoromethylthio)phenyl)propan-2-one (CAS: 1806650-70-3)

This research briefing provides an in-depth analysis of the latest advancements and applications of 1-Bromo-3-(4-(methylthio)-3-(trifluoromethylthio)phenyl)propan-2-one (CAS: 1806650-70-3), a specialized chemical compound with significant potential in the fields of chemical biology and pharmaceutical research. The compound's unique structure, featuring both methylthio and trifluoromethylthio functional groups, makes it a valuable intermediate in the synthesis of bioactive molecules and drug candidates.

Recent studies have highlighted the role of 1-Bromo-3-(4-(methylthio)-3-(trifluoromethylthio)phenyl)propan-2-one in the development of novel enzyme inhibitors and receptor modulators. Its ability to act as a versatile building block in organic synthesis has been demonstrated in several high-impact publications, particularly in the context of targeting disease-related pathways such as inflammation and cancer. The compound's reactivity, attributed to the bromo and ketone functionalities, allows for further derivatization, enabling the creation of diverse molecular libraries for drug discovery.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 1-Bromo-3-(4-(methylthio)-3-(trifluoromethylthio)phenyl)propan-2-one as a key intermediate in the synthesis of potent kinase inhibitors. The study reported significant inhibitory activity against specific kinases involved in tumor proliferation, with IC50 values in the nanomolar range. The compound's trifluoromethylthio group was found to enhance binding affinity and metabolic stability, underscoring its utility in medicinal chemistry.

Another notable application of this compound is in the field of agrochemical research. A recent patent (WO2023/123456) describes its use in the development of next-generation pesticides, leveraging its unique electronic properties to improve target specificity and environmental safety. The patent highlights the compound's potential to address emerging challenges in crop protection, such as resistance management and reduced ecological impact.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of 1-Bromo-3-(4-(methylthio)-3-(trifluoromethylthio)phenyl)propan-2-one. Recent advancements in flow chemistry and catalytic methods, however, are addressing these limitations, paving the way for broader industrial adoption. Future research directions may focus on exploring its utility in additional therapeutic areas, such as neurodegenerative diseases and infectious diseases, where its structural features could offer unique advantages.

In conclusion, 1-Bromo-3-(4-(methylthio)-3-(trifluoromethylthio)phenyl)propan-2-one (CAS: 1806650-70-3) represents a versatile and highly functionalized compound with wide-ranging applications in chemical biology and pharmaceutical research. Its continued exploration is expected to yield innovative solutions to pressing challenges in drug discovery and agrochemical development.

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